Cas no 131467-94-2 (2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid)

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)acetic acid is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a phenyl group at the 5-position and an acetic acid moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and materials science. The oxadiazole ring contributes to stability and potential bioactivity, while the carboxylic acid functional group enables further derivatization via amidation, esterification, or coupling reactions. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a valuable intermediate for designing novel compounds with tailored properties. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid structure
131467-94-2 structure
Product name:2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
CAS No:131467-94-2
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD03414708
CID:3707040
PubChem ID:3316108

2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole-2-acetic acid, 5-phenyl-
    • 2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
    • Z1508933471
    • 5-Phenyl-1,3,4-oxadiazole-2-acetic acid
    • AKOS004117884
    • GFA46794
    • EN300-251849
    • (5-PHENYL-1,3,4-OXADIAZOL-2-YL)ACETIC ACID
    • 131467-94-2
    • 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)aceticacid
    • DB-107741
    • MFCD03414708
    • DTXSID801280576
    • NS-02133
    • AT42045
    • MDL: MFCD03414708
    • Inchi: InChI=1S/C10H8N2O3/c13-9(14)6-8-11-12-10(15-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
    • InChI Key: YGRNVAALOPXOMQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 204.05349212Da
  • Monoisotopic Mass: 204.05349212Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.2Ų

2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P321763-100mg
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2
100mg
$ 320.00 2022-06-03
TRC
P321763-10mg
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2
10mg
$ 50.00 2022-06-03
Enamine
EN300-251849-0.5g
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 95%
0.5g
$601.0 2024-06-19
Enamine
EN300-251849-5g
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 95%
5g
$2235.0 2023-11-13
A2B Chem LLC
AO83639-100mg
2-(5-Phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 95%
100mg
$318.00 2024-04-20
Enamine
EN300-251849-2.5g
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 95%
2.5g
$1509.0 2024-06-19
Enamine
EN300-251849-10.0g
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 95%
10.0g
$3315.0 2024-06-19
Enamine
EN300-251849-0.25g
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 95%
0.25g
$383.0 2024-06-19
OTAVAchemicals
1137040-50MG
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2 99%
50MG
$141 2023-06-25
TRC
P321763-50mg
2-(5-phenyl-1,3,4-oxadiazol-2-yl)acetic acid
131467-94-2
50mg
$ 210.00 2022-06-03

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